Cas no 85103-29-3 (5-(3-Chlorophenyl)-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-(3-Chlorophenyl)-1,3,4-thiadiazole-2-thiol
• CAS No: 85103-29-3
• MF: C₈H₅ClN₂S₂
• MW: 228.721697568893
• CID: 2194527
• PubChem ID: 14976092
• Update Time: 2025-04-21

5-(3-Chlorophenyl)-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chlorophenyl)-1,3,4-thiadiazole-2-thiol
• 5-(3-chlorophenyl)-3H-1,3,4-thiadiazole-2-thione
• DB-358573
• SCHEMBL8042130
• 85103-29-3

• Inchi： 1S/C8H5ClN2S2/c9-6-3-1-2-5(4-6)7-10-11-8(12)13-7/h1-4H,(H,11,12)
• InChI Key： SWGXUOSCGPQWJY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NNC(=S)S1

Computed Properties

• Exact Mass: 227.9582682Da
• Monoisotopic Mass: 227.9582682Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.8Ų